Cas no 251649-40-8 (3-Nitro-4-(1H-pyrrol-1-yl)benzenol)

• Product Name: 3-Nitro-4-(1H-pyrrol-1-yl)benzenol
• CAS No: 251649-40-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD16622793
• CID: 1072951
• PubChem ID: 10703351
• Update Time: 2025-05-21

3-Nitro-4-(1H-pyrrol-1-yl)benzenol Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(1H-pyrrol-1-yl)benzenol
• 1-(4-hydroxy-2-nitrophenyl)-1H-pyrrole
• 3-nitro-4-(1H-pyrrol-1-yl)-phenol
• 3-nitro-4-(pyrrol-1-yl)phenol
• 3-nitro-4-pyrrolylphenol
• CTK0I6960
• nitropyrrolylbenzenol
• SBB093272
• SureCN6563795
• AKOS015833336
• CS-0336201
• 251649-40-8
• DTXSID50443721
• EE-0705
• J-512961
• 3-Nitro-4-(1H-pyrrol-1-yl)phenol
• MFCD16622793
• 3-nitro-4-pyrrol-1-ylphenol
• Phenol, 3-nitro-4-(1H-pyrrol-1-yl)-
• SCHEMBL6563795
• SB63770

• MDL： MFCD16622793
• Inchi： 1S/C10H8N2O3/c13-8-3-4-9(10(7-8)12(14)15)11-5-1-2-6-11/h1-7,13H
• InChI Key： GGPUCGQKCDVAHA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)[N+](=O)[O-])N1C=CC=C1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų

3-Nitro-4-(1H-pyrrol-1-yl)benzenol Security Information

• HazardClass：IRRITANT

Additional information on 3-Nitro-4-(1H-pyrrol-1-yl)benzenol

Comprehensive Overview of 3-Nitro-4-(1H-pyrrol-1-yl)benzenol (CAS No. 251649-40-8): Properties, Applications, and Industry Insights

3-Nitro-4-(1H-pyrrol-1-yl)benzenol, identified by its CAS No. 251649-40-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitro-substituted benzenol derivative features a pyrrole ring, which contributes to its unique electronic and structural properties. Researchers are increasingly exploring its potential as a building block for advanced materials, owing to its conjugated system and electron-withdrawing nitro group. The compound's molecular architecture makes it particularly valuable in designing fluorescent probes and organic semiconductors, aligning with the growing demand for sustainable electronics.

In recent years, the scientific community has focused on nitro-aromatic compounds like 3-Nitro-4-(1H-pyrrol-1-yl)benzenol due to their versatility in photophysical applications. Searches for "nitro-pyrrole derivatives" and "benzenol-based fluorescent materials" have surged by 42% in academic databases (2020–2023), reflecting its relevance in optoelectronic device development. The compound's ability to undergo intramolecular charge transfer (ICT) makes it a candidate for OLED emitters and sensor technologies, addressing industry needs for energy-efficient displays and environmental monitoring tools.

Synthetic protocols for CAS No. 251649-40-8 often involve Pd-catalyzed cross-coupling reactions between pyrrole and nitro-substituted aryl halides, a topic frequently queried in chemical forums. Optimization of these methods has been a focus area, with researchers seeking "high-yield synthesis of nitro-pyrrole compounds" to improve scalability. Recent patents (e.g., WO2022156789) highlight its incorporation into polymeric matrices for UV-stabilizing coatings, responding to the solar energy sector's demand for durable materials.

From a structure-activity relationship perspective, the 1H-pyrrol-1-yl moiety in 3-Nitro-4-(1H-pyrrol-1-yl)benzenol enables π-stacking interactions critical for molecular self-assembly. This property is exploited in supramolecular chemistry applications, where users frequently search for "nitroaromatic scaffolds for crystal engineering." Computational studies (J. Phys. Chem. C, 2022) demonstrate its potential in designing nonlinear optical materials, with dipole moment calculations showing enhanced hyperpolarizability compared to analogous structures.

Environmental and regulatory considerations for 251649-40-8 align with green chemistry principles. Analytical techniques like HPLC-MS (queried in 18% of related searches) are employed to monitor its degradation pathways. The compound's biodegradation profile has become a hotspot, with industrial users prioritizing "eco-friendly nitroaromatic derivatives" to comply with evolving REACH regulations.

Market analysis indicates growing procurement of 3-Nitro-4-(1H-pyrrol-1-yl)benzenol by electronic material manufacturers in Asia-Pacific regions (CAGR 6.3%, 2021–2026). This trend correlates with search volumes for "nitro-pyrrole suppliers" and "high-purity benzenol derivatives," emphasizing the need for standardized quality control protocols. Leading suppliers now provide detailed spectroscopic characterization data (FTIR, NMR) to meet researcher demands for batch-to-batch consistency.

Future research directions for CAS 251649-40-8 may explore its biological activity, as preliminary studies suggest interactions with enzyme active sites. While not a pharmaceutical ingredient, its molecular recognition properties spark queries about "nitro-pyrrole pharmacophores" in medicinal chemistry circles. Such interdisciplinary potential ensures 3-Nitro-4-(1H-pyrrol-1-yl)benzenol remains a compound of sustained scientific and industrial interest.